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Introduction
Oxine-copper, a chelated compound of copper with 8-hydroxyquinoline, is a broad-spectrum

fungicide and bactericide utilized in agriculture and as a material preservative.[1] While

effective against target pests, its potential impact on non-target organisms is a critical aspect of

its environmental risk assessment. This technical guide provides a comprehensive overview of

the toxicological profile of Oxine-copper on a range of non-target species, detailing

quantitative toxicity data, experimental methodologies, and an exploration of the underlying

mechanisms of toxicity.

Data Presentation: Quantitative Ecotoxicology of
Oxine-copper
The following tables summarize the acute and chronic toxicity of Oxine-copper to various non-

target organisms. These data are essential for understanding the potential environmental risk

associated with its use.

Table 1: Acute and Chronic Toxicity of Oxine-copper to
Aquatic Organisms
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Organis
m

Species
Test
Type

Duratio
n

Endpoin
t

Value
(mg
a.i./L)

Toxicity
Classifi
cation

Referen
ce

Fish

Oncorhy

nchus

mykiss

(Rainbow

Trout)

Acute 96 hours LC50 0.00894

Very

Highly

Toxic

[2]

Oncorhy

nchus

mykiss

(Rainbow

Trout)

Chronic

(Early

Life

Stage)

60 days NOEC 0.00169 - [2]

Lepomis

macrochi

rus

(Bluegill

Sunfish)

Acute 96 hours LC50 >0.24
Slightly

Toxic
[1]

Oncorhy

nchus

kisutch

(Coho

Salmon)

Acute 96 hours LC50 0.0139

Very

Highly

Toxic

[2]

Pimephal

es

promelas

(Fathead

Minnow)

Chronic

(Life-

Cycle)

- NOEC - - [3]

Danio

rerio

(Zebrafis

h)

Acute

(Embryo-

larval)

96 hours EC50 0.804 Toxic [4]
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Invertebr

ates

Daphnia

magna

(Water

Flea)

Acute 48 hours EC50 0.177
Highly

Toxic
[5]

Daphnia

magna

(Water

Flea)

Chronic 21 days NOEC 0.0064 - [5]

Daphnia

magna

(Water

Flea)

Acute 48 hours LC50 0.04
Highly

Toxic
[6]

Algae

Pseudoki

rchneriell

a

subcapita

ta

Acute 72 hours EC50 0.046

Very

Highly

Toxic

[1]

Skeleton

ema

costatum

Acute - EC50 0.0022

Very

Highly

Toxic

[3]

Cyanoba

cteria
- - EC50 0.0315

Very

Highly

Toxic

[3]

Table 2: Toxicity of Oxine-copper to Terrestrial
Organisms
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Organis
m

Species
Test
Type

Duratio
n

Endpoin
t

Value
Toxicity
Classifi
cation

Referen
ce

Birds

Colinus

virginianu

s

(Bobwhit

e Quail)

Acute

Oral
- LD50

>2619

mg/kg

Slightly

Toxic
[1]

Colinus

virginianu

s

(Bobwhit

e Quail)

Dietary 8 days LC50
3428

ppm

Slightly

Toxic
[7]

Earthwor

ms

Eisenia

fetida
Acute 14 days LC50

>100 mg

a.i./kg

dry soil

- [6]

Experimental Protocols
The ecotoxicological data presented above are typically generated following standardized

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure data quality and comparability across different

studies and laboratories. Below are detailed methodologies for key experiments cited.

Fish Acute Toxicity Test (Following OECD Guideline 203)
This test is designed to determine the median lethal concentration (LC50) of a substance in fish

over a 96-hour exposure period.

Test Organism: A recommended species such as Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio) is used.

Test Conditions: Fish are acclimated to laboratory conditions. The test is conducted in a

static, semi-static, or flow-through system. Water quality parameters such as temperature,

pH, and dissolved oxygen are monitored and maintained within a narrow range.
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Procedure: A range of at least five concentrations of Oxine-copper, prepared in a geometric

series, and a control group are used. A specified number of fish are introduced into each test

chamber.

Observations: Mortalities and any abnormal behavioral or physiological responses are

recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50, the concentration estimated to be lethal to 50% of the test

organisms, is calculated using appropriate statistical methods.

Daphnia sp. Acute Immobilisation Test (Following OECD
Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the organisms (EC50) within 48 hours.

Test Organism: Neonates of Daphnia magna (less than 24 hours old) are used.

Test Conditions: The test is conducted in a static system under controlled temperature and

light conditions.

Procedure: A series of at least five concentrations of Oxine-copper and a control are

prepared. A group of daphnids is exposed to each concentration.

Observations: The number of immobilized daphnids (those unable to swim after gentle

agitation) is recorded at 24 and 48 hours.

Data Analysis: The EC50 is calculated based on the number of immobilized daphnids at 48

hours.

Algal Growth Inhibition Test (Following OECD Guideline
201)
This test evaluates the effect of a substance on the growth of a selected species of freshwater

algae, typically over 72 hours.
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Test Organism: An exponentially growing culture of an algal species like Pseudokirchneriella

subcapitata is used.

Test Conditions: The test is performed in a nutrient-rich medium under constant illumination

and temperature.

Procedure: Algal cultures are exposed to a range of at least five concentrations of Oxine-
copper and a control.

Observations: Algal growth is measured daily by determining cell density or a surrogate

parameter like chlorophyll fluorescence.

Data Analysis: The EC50, the concentration that causes a 50% reduction in growth rate or

yield compared to the control, is determined.

Earthworm Acute Toxicity Test (Following OECD
Guideline 207)
This test determines the acute toxicity of a substance to earthworms in an artificial soil

substrate.

Test Organism: Adult earthworms of the species Eisenia fetida are used.

Test Conditions: The test is conducted in an artificial soil mixture with controlled moisture

content, temperature, and pH.

Procedure: The test substance is either mixed into the soil or applied to the surface.

Earthworms are introduced into the prepared soil.

Observations: Mortality and any behavioral abnormalities are assessed at 7 and 14 days.

Data Analysis: The LC50 at 14 days is calculated.

Avian Dietary Toxicity Test (Following OECD Guideline
205)
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This test is designed to determine the concentration of a test substance in the diet that is lethal

to 50% of the test birds (LC50).

Test Organism: Young birds of a species such as the Bobwhite Quail (Colinus virginianus)

are used.

Test Conditions: Birds are housed in pens under controlled environmental conditions.

Procedure: The test substance is incorporated into the diet at various concentrations. Birds

are fed the treated diet for five days, followed by a three-day observation period on a normal

diet.

Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded

daily.

Data Analysis: The LC50 is calculated based on the mortality data.

Signaling Pathways and Mechanisms of Toxicity
Oxine-copper exerts its toxic effects on non-target organisms through multiple mechanisms at

the cellular and molecular level. The primary modes of action involve the chelation of essential

metal ions, disruption of enzyme systems, and permeabilization of cellular membranes.[5]

Recent research, particularly in zebrafish models, has provided more specific insights into the

signaling pathways affected.

Oxidative Stress and Apoptosis Induction
Exposure to Oxine-copper has been shown to induce oxidative stress, leading to cellular

damage and apoptosis (programmed cell death).[5] This process involves the generation of

reactive oxygen species (ROS) that overwhelm the antioxidant defense mechanisms of the

organism.

Caption: Oxidative stress and apoptosis induction by Oxine-copper.

Neurotoxicity via Acetylcholinesterase Inhibition
Oxine-copper has been observed to exhibit neurotoxic effects, in part, through the inhibition of

acetylcholinesterase (AChE).[4] AChE is a critical enzyme in the nervous system responsible
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for breaking down the neurotransmitter acetylcholine. Its inhibition leads to an accumulation of

acetylcholine, resulting in overstimulation of nerve cells and subsequent adverse effects.

Caption: Neurotoxicity of Oxine-copper via AChE inhibition.

Experimental Workflow for Ecotoxicological
Assessment
A typical workflow for assessing the ecotoxicological profile of a substance like Oxine-copper
involves a tiered approach, starting with standardized laboratory tests and potentially moving to

more complex studies.

Caption: Tiered experimental workflow for ecotoxicological assessment.

Conclusion
The available data indicate that Oxine-copper is highly to very highly toxic to a wide range of

aquatic organisms, including fish, invertebrates, and algae.[1][2] Its toxicity to terrestrial

organisms such as birds and earthworms appears to be lower.[1][6] The primary mechanisms

of toxicity involve the induction of oxidative stress, neurotoxicity through acetylcholinesterase

inhibition, and broader effects stemming from its properties as a metal chelate.[4][5] A thorough

understanding of these toxicological endpoints and mechanisms is crucial for conducting robust

environmental risk assessments and ensuring the safe and responsible use of Oxine-copper.
Further research into the specific signaling pathways and long-term sublethal effects on a wider

variety of non-target species would contribute to a more complete toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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